dimethyl 2-{[(2-nitrophenyl)acetyl]amino}terephthalate

• IUPAC Name: dimethyl 2-[[2-(2-nitrophenyl)acetyl]amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C18H16N2O7/c1-26-17(22)12-7-8-13(18(23)27-2)14(9-12)19-16(21)10-11-5-3-4-6-15(11)20(24)25/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key: MSHYVLGLCHUGOE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C18H16N2O7
• Molecular Weight: 372.3 g/mol

Description

Dimethyl 2-{[(2-nitrophenyl)acetyl]amino}terephthalate, also known as DNT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DNT is a nitroaromatic compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of dimethyl 2-{[(2-nitrophenyl)acetyl]amino}terephthalate is not fully understood, but it is believed to involve the interaction of the nitro group with cellular proteins and enzymes. This interaction can lead to changes in cellular function and signaling pathways, which may contribute to the observed biological effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of oxidative stress, the inhibition of cell proliferation, and the modulation of immune responses. This compound has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using dimethyl 2-{[(2-nitrophenyl)acetyl]amino}terephthalate in lab experiments is its high stability and solubility in organic solvents. However, this compound is also toxic and can pose a risk to researchers if not handled properly. Additionally, the high cost of this compound may limit its use in some experiments.

Future Directions

There are many potential future directions for the study of dimethyl 2-{[(2-nitrophenyl)acetyl]amino}terephthalate, including the development of new synthesis methods, the exploration of its biological effects in different cell types and disease models, and the optimization of its use as a fluorescent probe and ligand for metal-organic frameworks. Additionally, the use of this compound in combination with other compounds may lead to the development of new therapeutic approaches for the treatment of cancer and other diseases.

Synthesis Methods

Dimethyl 2-{[(2-nitrophenyl)acetyl]amino}terephthalate can be synthesized using different methods, including the reaction of 2-nitrobenzoyl chloride with dimethyl terephthalate in the presence of a base, or the reaction of 2-nitrobenzoic acid with dimethyl terephthalate in the presence of a coupling agent. The resulting product is a yellow crystalline solid that can be purified using recrystallization or chromatography techniques.

Scientific Research Applications

Dimethyl 2-{[(2-nitrophenyl)acetyl]amino}terephthalate has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a ligand for the synthesis of metal-organic frameworks, and as a precursor for the synthesis of other compounds. This compound has also been studied for its potential use in the treatment of cancer and other diseases.